Cas no 501362-17-0 (methyl 5-(bromomethyl)-2-methylbenzoate)

Methyl 5-(bromomethyl)-2-methylbenzoate is a brominated aromatic ester commonly employed as a versatile intermediate in organic synthesis. Its key structural features—a reactive bromomethyl group and an ester functionality—make it valuable for further functionalization, particularly in nucleophilic substitution reactions or cross-coupling methodologies. The methyl ester enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex scaffolds. Careful storage under inert conditions is recommended due to the sensitivity of the bromomethyl group. Its well-defined reactivity profile ensures predictable outcomes in multi-step syntheses.

methyl 5-(bromomethyl)-2-methylbenzoate structure

501362-17-0 structure

Product Name:methyl 5-(bromomethyl)-2-methylbenzoate

CAS No:501362-17-0

MF:C₁₀H₁₁BrO₂

MW:243.097142457962

MDL:MFCD28148164

CID:1558270

PubChem ID:86212244

Update Time:2025-06-07

methyl 5-(bromomethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 5-(bromomethyl)-2-methyl-, methyl ester
- methyl 5-(bromomethyl)-2-methylbenzoate
- MDL： MFCD28148164
- Inchi： 1S/C10H11BrO2/c1-7-3-4-8(6-11)5-9(7)10(12)13-2/h3-5H,6H2,1-2H3
- InChI Key： INXNZLBVXYDPSR-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(C)=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 241.99423

Experimental Properties

PSA: 26.3

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